Cas no 946201-95-2 (1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 946201-95-2
• MF: C₁₉H₁₅ClN₄O
• MW: 350.801602602005
• CID: 5429484
• Update Time: 2025-07-18

1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-chlorophenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]ethanone
• 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

• Inchi： 1S/C19H15ClN4O/c1-12(25)24-19(11-17(23-24)13-2-5-15(20)6-3-13)14-4-7-16-18(10-14)22-9-8-21-16/h2-10,19H,11H2,1H3
• InChI Key： MZLWNEMLBBHRGS-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=C(Cl)C=C2)=N1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Chemical Exploration of 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS No. 946201-95-2) and Its Significance in Modern Medicinal Chemistry

1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one, identified by its CAS number 946201-95-2, represents a compound of considerable interest in the realm of medicinal chemistry. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties. The compound’s structure integrates multiple pharmacophoric elements, including a chlorophenyl moiety, a quinoxaline ring system, and a pyrazole scaffold, which collectively contribute to its unique chemical and biological profile.

The chlorophenyl group is a well-documented pharmacophore in drug discovery, often associated with enhanced binding affinity and metabolic stability. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. Furthermore, the quinoxaline moiety is known for its role in various bioactive molecules, including antiviral and anticancer agents. The integration of these structural components into the pyrazolone core of this compound may confer novel mechanisms of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Molecular docking studies have been instrumental in predicting the binding modes of this compound with potential therapeutic targets. Preliminary simulations indicate that the 4-chlorophenyl group may interact with hydrophobic pockets of target proteins, while the quinoxaline ring could engage in hydrogen bonding or π-stacking interactions. These insights are crucial for guiding experimental validation and optimizing lead structures.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core and functional group interconversions to introduce the necessary pharmacophoric elements. The use of advanced catalytic systems has streamlined these processes, improving yield and purity. Such synthetic advancements are critical for enabling high-throughput screening programs aimed at identifying novel drug candidates.

In the context of drug discovery, this compound exemplifies the importance of structural diversity in medicinal chemistry. The combination of a chlorophenyl, quinoxaline, and pyrazolone moiety creates a unique chemical signature that may translate into distinct pharmacological effects. Current research is focused on evaluating its potential as an inhibitor of key enzymes implicated in inflammatory and neoplastic diseases. Preliminary in vitro assays have shown promising activity profiles, warranting further exploration.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS No. 946201-95-2) underscores the need for integrated approaches that combine synthetic innovation with rigorous biological evaluation. High-throughput screening technologies have accelerated the process of identifying hits from large compound libraries, while structure-based drug design has refined the optimization process.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. Preclinical models are being employed to assess its efficacy and safety profiles before transitioning to clinical trials. The integration of artificial intelligence into drug discovery pipelines has also facilitated the identification of novel analogs with enhanced properties.

As our understanding of disease pathways continues to evolve, so too does our capacity to design molecules that interact selectively with biological targets. Compounds like 1-3-(4-chlorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS No. 946201-95-2) serve as valuable tools for exploring these interactions at a molecular level. Their study not only advances our knowledge but also opens new avenues for therapeutic intervention.

In conclusion, this heterocyclic molecule represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling subject for further research. As scientists continue to unravel the complexities of disease mechanisms, compounds such as this will play an increasingly vital role in developing innovative treatments.